Cas no 899406-66-7 (1-3-(4-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-ethylpiperazine)

• Product Name: 1-3-(4-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-ethylpiperazine
• CAS No: 899406-66-7
• MF: C₁₉H₂₂ClN₅
• MW: 355.864482402802
• CID: 5425166
• Update Time: 2025-07-14

1-3-(4-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-7-(4-ethylpiperazin-1-yl)-5-methylpyrazolo[1,5-a]pyrimidine
• 1-3-(4-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-ethylpiperazine

• Inchi： 1S/C19H22ClN5/c1-3-23-8-10-24(11-9-23)18-12-14(2)22-19-17(13-21-25(18)19)15-4-6-16(20)7-5-15/h4-7,12-13H,3,8-11H2,1-2H3
• InChI Key： HLBLZSSGOPDOHF-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C=NN1C(N1CCN(CC)CC1)=CC(C)=N2

Additional information on 1-3-(4-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-ethylpiperazine

Comprehensive Overview of 1-3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-ethylpiperazine (CAS No. 899406-66-7)

1-3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-ethylpiperazine (CAS No. 899406-66-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the pyrazolopyrimidine class, which is known for its diverse biological activities, including modulation of enzymatic pathways and receptor interactions. Researchers are particularly interested in its 4-ethylpiperazine moiety, which enhances solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for pyrazolopyrimidine derivatives has surged, driven by their relevance in treating neurological disorders and inflammatory conditions. The 4-chlorophenyl group in this compound contributes to its stability and binding affinity, a feature often explored in the design of kinase inhibitors. This aligns with current trends in precision medicine, where targeted therapies are prioritized. Notably, the compound’s CAS No. 899406-66-7 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 1-3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-ethylpiperazine is synthesized through multi-step organic reactions, including condensation and cyclization processes. Its purity and yield are critical for reproducibility in research, a topic often discussed in forums and publications. The compound’s methylpyrazolo core is also a focal point for structure-activity relationship (SAR) studies, which aim to optimize its pharmacological profile. Such studies are frequently cited in patents and peer-reviewed journals, underscoring its commercial and scientific value.

Another area of interest is the compound’s potential role in addressing neurodegenerative diseases, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer’s and Parkinson’s. Its ability to cross the blood-brain barrier, attributed to the ethylpiperazine substituent, makes it a subject of ongoing preclinical investigations. Researchers are also exploring its utility in cancer immunotherapy, where small-molecule modulators are in high demand. These applications are frequently queried in search engines, indicating strong public and professional interest.

Quality control and analytical characterization of CAS No. 899406-66-7 are essential for ensuring its suitability in high-throughput screening and clinical trials. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. The compound’s chlorophenyl-pyrimidine scaffold is also a key keyword in analytical chemistry discussions, highlighting its interdisciplinary relevance. Furthermore, regulatory compliance and Good Manufacturing Practices (GMP) are critical considerations for its scalable production.

In summary, 1-3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-ethylpiperazine represents a versatile and highly studied compound with broad applications in modern drug discovery. Its structural complexity and functional groups, such as the pyrazolo[1,5-a]pyrimidine core and 4-ethylpiperazine side chain, offer numerous opportunities for innovation. As research continues to uncover its full potential, this compound is poised to remain a cornerstone in the development of next-generation therapeutics.